Cas no 898755-10-7 (1-(4-bromo-2-fluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one)
1-(4-Bromo-2-fluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one is a specialized organic compound featuring a propan-1-one core substituted with a 4-bromo-2-fluorophenyl group and a 2,6-dimethylphenyl moiety. This structure offers distinct reactivity due to the presence of both bromo and fluoro substituents, which enhance its utility in cross-coupling reactions and as an intermediate in pharmaceutical or agrochemical synthesis. The 2,6-dimethylphenyl group contributes steric hindrance, potentially influencing selectivity in catalytic processes. Its well-defined molecular architecture makes it suitable for applications requiring precise functionalization, such as the development of bioactive molecules or advanced materials. The compound's stability and purity are critical for reproducible results in research and industrial settings.
898755-10-7 structure
Product Name:1-(4-bromo-2-fluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one
CAS No:898755-10-7
MF:C17H16BrFO
MW:335.210747718811
CID:1946028
PubChem ID:24726411
Update Time:2025-05-28
1-(4-bromo-2-fluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-2-fluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one
- 4'-BROMO-3-(2,6-DIMETHYLPHENYL)-2'-FLUOROPROPIOPHENONE
- CTK5G3963
- AG-H-63754
- KB-189812
- DTXSID20644804
- 1-(4-Bromo-2-fluorophenyl)-3-(2,6-dimethylphenyl)-1-propanone
- MFCD03843798
- 898755-10-7
- AKOS016022266
-
- MDL： MFCD03843798
- Inchi： 1S/C17H16BrFO/c1-11-4-3-5-12(2)14(11)8-9-17(20)15-7-6-13(18)10-16(15)19/h3-7,10H,8-9H2,1-2H3
- InChI Key： BRCQOBJYAYNQKY-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)C(CCC1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 334.03700
- Monoisotopic Mass: 334.03686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 5.02050
1-(4-bromo-2-fluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-bromo-2-fluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206553-1g |
4'-bromo-3-(2,6-dimethylphenyl)-2'-fluoropropiophenone |
898755-10-7 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206553-2g |
4'-bromo-3-(2,6-dimethylphenyl)-2'-fluoropropiophenone |
898755-10-7 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206553-5g |
4'-bromo-3-(2,6-dimethylphenyl)-2'-fluoropropiophenone |
898755-10-7 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH92474-1g |
4'-Bromo-3-(2,6-dimethylphenyl)-2'-fluoropropiophenone |
898755-10-7 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92474-2g |
4'-Bromo-3-(2,6-dimethylphenyl)-2'-fluoropropiophenone |
898755-10-7 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92474-5g |
4'-Bromo-3-(2,6-dimethylphenyl)-2'-fluoropropiophenone |
898755-10-7 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782962-1g |
4'-Bromo-3-(2,6-dimethylphenyl)-2'-fluoropropiophenone |
898755-10-7 | 98% | 1g |
￥25245.00 | 2024-04-26 |
1-(4-bromo-2-fluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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